2-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide

• IUPAC Name: 2-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)benzamide
• InChI: InChI=1S/C20H21ClN2O3/c1-4-23-16-11-13(22-18(24)14-7-5-6-8-15(14)21)9-10-17(16)26-12-20(2,3)19(23)25/h5-11H,4,12H2,1-3H3,(H,22,24)
• InChI Key: PHEFYCHBVMGZST-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC(=C2)NC(=O)C3=CC=CC=C3Cl)OCC(C1=O)(C)C
• Molecular Formula: C20H21ClN2O3
• Molecular Weight: 372.8 g/mol

Description

2-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide is a useful research compound. Its molecular formula is C20H21ClN2O3 and its molecular weight is 372.85. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

The compound 2-chloro-N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide is a part of a broader class of compounds explored for various scientific applications. For instance, Almansour et al. (2016) synthesized benzimidazole-tethered oxazepine heterocyclic hybrids and conducted spectroscopic, X-ray diffraction, and DFT studies to analyze their structure. These studies are crucial in understanding the chemical properties and potential applications of such compounds, including 2-chloro-N-benzamide derivatives (Almansour et al., 2016).

Distribution in Biological Tissues

Dreyfuss et al. (1973) investigated the distribution of substituted dibenzoxazepines in dog tissues, providing insights into how similar compounds might distribute in biological systems. This research is crucial for understanding the potential biomedical applications and pharmacokinetics of 2-chloro-N-benzamide derivatives (Dreyfuss et al., 1973).

Potential Therapeutic Applications

Harada et al. (1995) developed a series of 2-alkoxy-4-amino-5-chlorobenzamide derivatives, demonstrating potent serotonin-3 (5-HT3) receptor antagonistic activity. This suggests the potential therapeutic use of similar structures, such as 2-chloro-N-benzamide derivatives, in treating conditions related to serotonin receptors (Harada et al., 1995).

Heterocyclic Systems Synthesis

Ukhin et al. (2011) demonstrated the synthesis of a new polycyclic system containing the 1,4-benzodiazepine and isoindolinone fragments, indicating the diverse synthetic possibilities of benzamide-based compounds. This research underlines the synthetic versatility of compounds like 2-chloro-N-benzamide derivatives and their potential to form complex heterocyclic systems (Ukhin et al., 2011).

Novel Heterocyclic Synthesis

Sapegin et al. (2012) explored the synthesis of dibenzoxazepines, which shares structural similarities with 2-chloro-N-benzamide derivatives, demonstrating the potential for creating rare heterocyclic systems. This work contributes to the understanding of the synthesis and potential applications of similar compounds (Sapegin et al., 2012).